Cas no 1400764-39-7 (4-(Aminomethyl)pyrrolidin-2-one hydrochloride)

• Product Name: 4-(Aminomethyl)pyrrolidin-2-one hydrochloride
• CAS No: 1400764-39-7
• MF: C₅H₁₁ClN₂O
• MW: 150.606640100479
• MDL: MFCD22421659
• CID: 2093768
• PubChem ID: 67126653
• Update Time: 2025-11-02

4-(Aminomethyl)pyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)pyrrolidin-2-one hydrochloride
• 4-(Aminomethyl)-2-pyrrolidinone hydrochloride (1:1)
• SY098761
• 2-Pyrrolidinone, 4-(aminomethyl)-, hydrochloride (1:1)
• 4-(Aminomethyl)-2-pyrrolidinone Hydrochloride
• EN300-7409694
• SCHEMBL1700412
• 4-(Aminomethyl)pyrrolidin-2-one HCl
• 4-(Aminomethyl)pyrrolidin-2-onehydrochloride
• SB20899
• SB20901
• SY100031
• MFCD22421659
• CS-0051184
• MFCD27956873
• 4-(aminomethyl)pyrrolidin-2-one;hydrochloride
• 1400764-39-7
• SB10345
• AKOS025146843
• (S)-4-(Aminomethyl)pyrrolidin-2-one HCl
• AS-33580
• AGC76439
• 878-262-8

• MDL： MFCD22421659
• Inchi： 1S/C5H10N2O.ClH/c6-2-4-1-5(8)7-3-4;/h4H,1-3,6H2,(H,7,8);1H
• InChI Key： KWHAXXIEOKYGKQ-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC(CN)CN1

Computed Properties

• Exact Mass: 150.0559907g/mol
• Monoisotopic Mass: 150.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-(Aminomethyl)pyrrolidin-2-one hydrochloride

4-(Aminomethyl)pyrrolidin-2-one Hydrochloride (CAS No. 1400764-39-7): A Comprehensive Overview

4-(Aminomethyl)pyrrolidin-2-one hydrochloride (CAS No. 1400764-39-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolidinone core and aminomethyl functional group, serves as a versatile building block in drug discovery and development. Researchers are increasingly interested in its potential applications due to its structural features, which make it a valuable intermediate in synthesizing more complex molecules.

The pyrrolidin-2-one moiety, a key structural component of this compound, is widely recognized for its presence in numerous bioactive molecules. When combined with the aminomethyl group, the resulting structure exhibits enhanced reactivity and binding properties, making it particularly useful in medicinal chemistry. The hydrochloride salt form further improves its solubility and stability, facilitating its use in various experimental and industrial settings.

In recent years, the demand for 4-(Aminomethyl)pyrrolidin-2-one hydrochloride has surged, driven by its applications in the development of novel therapeutics. One of the most searched questions in this context is: "What are the applications of 4-(Aminomethyl)pyrrolidin-2-one hydrochloride in drug discovery?" This compound is frequently employed as a precursor in the synthesis of enzyme inhibitors, receptor modulators, and other pharmacologically active agents. Its ability to interact with biological targets makes it a valuable tool for researchers exploring new treatment options for various conditions.

Another trending topic related to this compound is its role in peptide mimetics and small molecule drug design. Scientists often search for "How to use 4-(Aminomethyl)pyrrolidin-2-one hydrochloride in peptide synthesis?" The answer lies in its structural similarity to natural amino acids, allowing it to mimic peptide bonds and enhance the stability of synthetic peptides. This property is particularly valuable in the development of peptide-based therapeutics, which are gaining traction in treating diseases like diabetes and cancer.

The physicochemical properties of 4-(Aminomethyl)pyrrolidin-2-one hydrochloride also contribute to its widespread use. With a molecular weight of 150.60 g/mol and a hydrochloride salt form, it exhibits excellent solubility in water and polar organic solvents. Researchers frequently inquire about "solubility and stability of 4-(Aminomethyl)pyrrolidin-2-one hydrochloride", as these factors are critical for its handling and application in various experimental protocols.

From a synthetic chemistry perspective, this compound serves as a valuable intermediate in multicomponent reactions and click chemistry. Its reactive aminomethyl group allows for facile derivatization, enabling the creation of diverse molecular libraries. This aspect is particularly relevant in fragment-based drug discovery, where rapid assembly of structurally diverse compounds is essential for identifying lead molecules.

Quality control and analytical characterization of 4-(Aminomethyl)pyrrolidin-2-one hydrochloride are other areas of significant interest. Common search queries include "HPLC methods for 4-(Aminomethyl)pyrrolidin-2-one hydrochloride analysis" and "spectroscopic characterization of pyrrolidinone derivatives". The compound typically shows characteristic peaks in NMR spectra (¹H and ¹³C) and can be analyzed using reverse-phase HPLC with UV detection, ensuring purity and identity confirmation for research purposes.

The commercial availability of 4-(Aminomethyl)pyrrolidin-2-one hydrochloride has expanded in recent years, with multiple suppliers offering it in various quantities. Researchers often compare "price and purity of CAS 1400764-39-7" when sourcing this material. While prices may vary depending on quantity and supplier, the compound is generally accessible to academic and industrial researchers alike, facilitating its widespread use in diverse applications.

Looking toward future applications, 4-(Aminomethyl)pyrrolidin-2-one hydrochloride continues to show promise in emerging areas of research. Its potential in targeted drug delivery systems and as a component of smart biomaterials is currently being explored. As the pharmaceutical industry increasingly focuses on personalized medicine, compounds like this that offer versatile chemical handles for modification are likely to remain in high demand.

In summary, 4-(Aminomethyl)pyrrolidin-2-one hydrochloride (CAS No. 1400764-39-7) represents an important building block in modern chemical research. Its unique structural features, combined with its synthetic versatility and biological relevance, make it a valuable tool for scientists across multiple disciplines. As research continues to uncover new applications for this compound, its significance in drug discovery and development is expected to grow even further.